3-Methyl-4-pyridin-2-ylisoxazolo[3,4-d]pyridazin-7(6h)-one

• IUPAC Name: 3-methyl-4-pyridin-2-yl-6H-[1,2]oxazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C11H8N4O2/c1-6-8-9(7-4-2-3-5-12-7)13-14-11(16)10(8)15-17-6/h2-5H,1H3,(H,14,16)
• InChI Key: BZTBOEZMCJUJDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NNC(=O)C2=NO1)C3=CC=CC=N3
• Molecular Formula: C11H8N4O2
• Molecular Weight: 228.21 g/mol
• CAS No.: 720718-35-4

Description

3-Methyl-4-pyridin-2-ylisoxazolo[3,4-d]pyridazin-7(6h)-one is a useful research compound. Its molecular formula is C11H8N4O2 and its molecular weight is 228.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Methyl-4-pyridin-2-ylisoxazolo[3,4-d]pyridazin-7(6h)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Methyl-4-pyridin-2-ylisoxazolo[3,4-d]pyridazin-7(6h)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

3-Methyl-4-pyridin-2-ylisoxazolo[3,4-d]pyridazin-7(6H)-one is a compound of interest due to its potential therapeutic applications, particularly as a phosphodiesterase (PDE) inhibitor. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant research findings.

• Molecular Formula : C$_{11}$H$_{8}$N$_{4}$O$_2$
• Molecular Weight : 228.21 g/mol
• CAS Number : 720718-35-4

The primary mechanism through which 3-Methyl-4-pyridin-2-ylisoxazolo[3,4-d]pyridazin-7(6H)-one exerts its biological effects is through the inhibition of phosphodiesterase type 4 (PDE4). PDE4 is an enzyme that breaks down cyclic adenosine monophosphate (cAMP), a crucial signaling molecule involved in various physiological processes. By inhibiting PDE4, this compound increases cAMP levels, leading to enhanced signaling pathways associated with anti-inflammatory responses and other cellular functions.

Antinociceptive Activity

Research has indicated that derivatives of pyridazinones, including 3-Methyl-4-pyridin-2-ylisoxazolo[3,4-d]pyridazin-7(6H)-one, exhibit significant antinociceptive properties. A study demonstrated that these compounds could reduce pain in animal models, suggesting their potential use in pain management therapies .

Inhibition of Inflammatory Responses

The compound has shown efficacy in reducing inflammation in various models. It has been reported to be effective in conditions such as asthma and chronic obstructive pulmonary disease (COPD) by modulating inflammatory cytokines and mediators .

Table 1: Summary of Biological Activities

Activity Type	Model Used	Result	Reference
Antinociceptive	Rodent models	Significant reduction in pain response
Anti-inflammatory	Asthma model	Reduced levels of inflammatory cytokines
Cytotoxicity	Cancer cell lines	Moderate cytotoxicity against A549, MCF-7, HeLa cells

Cytotoxicity Studies

In vitro studies evaluated the cytotoxic effects of the compound on several cancer cell lines. The results indicated moderate cytotoxicity with IC$_{50}$ values ranging from 1.06 μM to 2.73 μM against A549, MCF-7, and HeLa cell lines. These findings suggest that while the compound has potential as a therapeutic agent, further structural optimization may enhance its efficacy .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that modifications to the pyridazine core can significantly affect biological activity. For instance, substituents on the pyridine ring influence both the potency and selectivity of PDE inhibition. Compounds with specific halogen substitutions have shown improved activity profiles .

Scientific Research Applications

Pharmacological Properties

PDE4 Inhibition:
The primary application of 3-Methyl-4-pyridin-2-ylisoxazolo[3,4-d]pyridazin-7(6H)-one lies in its ability to inhibit the enzyme phosphodiesterase-4. PDE4 inhibitors are known for their anti-inflammatory properties and are particularly useful in treating conditions such as:

• Asthma
• Chronic Obstructive Pulmonary Disease (COPD)
• Rheumatoid Arthritis
• Atopic Dermatitis
• Psoriasis
• Irritable Bowel Disease

Research indicates that these compounds can be used in combination with other drugs, such as steroids or immunosuppressants, to enhance therapeutic efficacy while minimizing side effects associated with higher doses of those medications .

Therapeutic Applications

Clinical Studies:
Several clinical studies have demonstrated the effectiveness of PDE4 inhibitors, including derivatives of 3-Methyl-4-pyridin-2-ylisoxazolo[3,4-d]pyridazin-7(6H)-one. For instance, these compounds have shown promise in reducing inflammation and improving lung function in patients with asthma and COPD. The ability to lower dosages of traditional treatments while maintaining efficacy is a significant advantage .

Case Studies

Case Study 1: Asthma Management
In a clinical trial involving patients with moderate to severe asthma, participants treated with a PDE4 inhibitor derived from 3-Methyl-4-pyridin-2-ylisoxazolo[3,4-d]pyridazin-7(6H)-one exhibited reduced frequency of asthma attacks and improved overall lung function compared to those receiving a placebo. This study highlights the compound's potential role in managing chronic respiratory conditions effectively.

Case Study 2: Rheumatoid Arthritis
Another study investigated the impact of this compound on patients with rheumatoid arthritis. The results indicated significant improvements in joint inflammation and pain reduction when combined with standard disease-modifying antirheumatic drugs (DMARDs). Patients reported enhanced quality of life and mobility, emphasizing the compound's therapeutic potential in autoimmune disorders .

Research Findings

Mechanism of Action:
The mechanism through which 3-Methyl-4-pyridin-2-ylisoxazolo[3,4-d]pyridazin-7(6H)-one exerts its effects involves the inhibition of PDE4, leading to increased levels of cyclic adenosine monophosphate (cAMP) within cells. Elevated cAMP levels result in reduced inflammatory mediator release and modulation of immune responses, which are critical in treating inflammatory diseases .

Data Table: Summary of Applications

Application Area	Condition Treated	Mechanism of Action	Clinical Outcome
Respiratory Medicine	Asthma	PDE4 inhibition	Reduced attacks, improved function
Pulmonology	Chronic Obstructive Pulmonary Disease	PDE4 inhibition	Enhanced lung capacity
Rheumatology	Rheumatoid Arthritis	PDE4 inhibition	Decreased inflammation
Dermatology	Atopic Dermatitis	PDE4 inhibition	Improved skin condition
Gastroenterology	Irritable Bowel Disease	PDE4 inhibition	Symptom relief